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Compound of Interest

Compound Name: Bis(4-methoxyphenyl)acetonitrile

Cat. No.: B3055013 Get Quote

Technical Guide: Bis(4-
methoxyphenyl)acetonitrile
An In-depth Examination of a Seemingly Novel Compound

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This technical whitepaper addresses the physical properties, experimental protocols, and

potential biological activities of Bis(4-methoxyphenyl)acetonitrile. Extensive research

indicates that "Bis(4-methoxyphenyl)acetonitrile" is not a standard nomenclature for a well-

documented compound in scientific literature. The most chemically plausible interpretation of

this name is 2,2-bis(4-methoxyphenyl)acetonitrile. However, publicly available data on this

specific molecule is exceptionally scarce. This guide will summarize the limited information

available and provide context based on related, well-characterized compounds, primarily (4-

methoxyphenyl)acetonitrile.

Compound Identification and Nomenclature
The term "Bis(4-methoxyphenyl)acetonitrile" suggests a chemical structure where two 4-

methoxyphenyl groups are attached to an acetonitrile backbone. The most logical point of

attachment for two such groups would be the alpha-carbon (the carbon adjacent to the nitrile

group), leading to the structure of 2,2-bis(4-methoxyphenyl)acetonitrile.
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It is crucial to distinguish this compound from the more common and well-documented (4-

methoxyphenyl)acetonitrile (also known as 4-methoxybenzyl cyanide), which possesses only

one 4-methoxyphenyl group. Due to the profound lack of specific data for the "bis" compound,

much of the following discussion will draw comparisons to this mono-substituted analogue to

provide a theoretical framework.

Physical Properties
A comprehensive search of chemical databases and scientific literature did not yield specific,

experimentally determined physical properties for 2,2-bis(4-methoxyphenyl)acetonitrile. The

following table presents data for the related compound, (4-methoxyphenyl)acetonitrile, for

reference.

Property
Value for (4-
methoxyphenyl)acetonitril
e

Citation

CAS Number 104-47-2 [1][2]

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [2][3]

Appearance
Clear, colorless to pale-yellow

liquid
[3]

Melting Point 8 °C [4]

Boiling Point 286-287 °C [2][4]

Density 1.085 g/mL at 25 °C [2]

Refractive Index n20/D 1.531 [2]

Solubility
Moderately soluble in organic

solvents.
[1]

Theoretical properties for 2,2-bis(4-methoxyphenyl)acetonitrile would be expected to differ

significantly. The addition of a second 4-methoxyphenyl group would substantially increase the
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molecular weight and likely result in a higher melting point, making it a solid at room

temperature.

Experimental Protocols
Synthesis of 2,2-bis(4-methoxyphenyl)acetonitrile
No specific, detailed experimental protocol for the synthesis of 2,2-bis(4-
methoxyphenyl)acetonitrile was found in the reviewed literature. However, a plausible

synthetic route could involve the dialkylation of a phenylacetonitrile derivative or the reaction of

a suitable carbanion with a 4-methoxy-substituted electrophile.

A related synthesis of a substituted acrylonitrile, 2-(4-methoxyphenyl)-3-(3,4,5-

trimethoxyphenyl)acrylonitrile, has been reported.[5] This was achieved through a base-

catalyzed condensation reaction of 3,4,5-trimethoxybenzaldehyde with (4-

methoxyphenyl)acetonitrile.[5] This suggests that (4-methoxyphenyl)acetonitrile can serve as a

versatile starting material for more complex molecules.

The following diagram outlines a generalized experimental workflow for a base-catalyzed

condensation, which could be adapted for the synthesis of related compounds.
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Figure 1. Generalized workflow for base-catalyzed synthesis and purification.
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Spectroscopic Analysis
No specific NMR, IR, or mass spectrometry data for 2,2-bis(4-methoxyphenyl)acetonitrile
has been published. For reference, the characteristic spectral features of (4-

methoxyphenyl)acetonitrile include:

IR Spectroscopy: A sharp, strong absorption band around 2250 cm⁻¹ corresponding to the

nitrile (C≡N) stretching vibration.

¹H NMR Spectroscopy: Characteristic signals for the methoxy group protons (a singlet

around 3.8 ppm), the methylene protons (a singlet around 3.7 ppm), and the aromatic

protons in the para-substituted phenyl ring (two doublets between 6.8 and 7.3 ppm).

¹³C NMR Spectroscopy: Resonances for the nitrile carbon, the carbons of the phenyl ring,

the methylene carbon, and the methoxy carbon.

Biological Activity and Signaling Pathways
There is no available information on the biological activity or mechanism of action of 2,2-bis(4-
methoxyphenyl)acetonitrile. A study on a more complex, related molecule, 4,5-bis(p-

methoxyphenyl)-2-phenylpyrrole-3-acetonitrile, indicated that it possesses anti-inflammatory

properties.[6] However, it is not possible to extrapolate these findings to 2,2-bis(4-
methoxyphenyl)acetonitrile without experimental data.

Given the lack of information on its biological targets, no signaling pathway diagrams can be

generated at this time.

Conclusion and Future Directions
This technical guide highlights a significant gap in the scientific literature regarding the physical

properties and biological activity of Bis(4-methoxyphenyl)acetonitrile, likely referring to 2,2-

bis(4-methoxyphenyl)acetonitrile. The compound remains largely uncharacterized.

Future research should focus on:

Unambiguous Synthesis and Characterization: Developing and publishing a reliable

synthetic protocol for 2,2-bis(4-methoxyphenyl)acetonitrile and fully characterizing it using
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modern analytical techniques (NMR, MS, IR, and X-ray crystallography).

Evaluation of Physical Properties: Experimentally determining its melting point, boiling point,

solubility in various solvents, and other key physical parameters.

Screening for Biological Activity: Investigating its potential pharmacological effects, drawing

possible parallels from related structures with anti-inflammatory or other activities.

Until such studies are conducted, this compound remains a theoretical entity with speculative

properties based on its constituent parts. Researchers interested in this molecule should begin

with foundational synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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